Cas no 86453-13-6 (1-(ethanesulfonyl)propan-2-one)
86453-13-6 structure
Product Name:1-(ethanesulfonyl)propan-2-one
CAS No:86453-13-6
MF:C5H10O3S
MW:150.196100711823
CID:862912
PubChem ID:522856
Update Time:2025-04-19
1-(ethanesulfonyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- ethylsulfonylpropanone
- 1-ethylsulfonylpropan-2-one
- 1-(ethylsulfonyl)acetone
- CS-0261135
- EN300-77225
- SCHEMBL10773262
- 86453-13-6
- DTXSID40335085
- Z1192378722
- AKOS013355685
- 1-(ethanesulfonyl)propan-2-one
-
- Inchi: 1S/C5H10O3S/c1-3-9(7,8)4-5(2)6/h3-4H2,1-2H3
- InChI Key: QZKCAVXRXZLZSJ-UHFFFAOYSA-N
- SMILES: S(CC(C)=O)(CC)(=O)=O
Computed Properties
- Exact Mass: 150.03506535g/mol
- Monoisotopic Mass: 150.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 59.6Ų
1-(ethanesulfonyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E902523-25mg |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E902523-50mg |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E902523-250mg |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-77225-0.05g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 0.05g |
$66.0 | 2025-02-22 | |
| Enamine | EN300-77225-0.1g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 0.1g |
$98.0 | 2025-02-22 | |
| Enamine | EN300-77225-0.25g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 0.25g |
$142.0 | 2025-02-22 | |
| Enamine | EN300-77225-0.5g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 0.5g |
$271.0 | 2025-02-22 | |
| Enamine | EN300-77225-1.0g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 1.0g |
$371.0 | 2025-02-22 | |
| Enamine | EN300-77225-2.5g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 2.5g |
$726.0 | 2025-02-22 | |
| Enamine | EN300-77225-5.0g |
1-(ethanesulfonyl)propan-2-one |
86453-13-6 | 95.0% | 5.0g |
$1075.0 | 2025-02-22 |
1-(ethanesulfonyl)propan-2-one Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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